2-Imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one

• IUPAC Name: 2-imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C12H9N3OS2/c13-11-15(12-14-6-7-17-12)10(16)9(18-11)8-4-2-1-3-5-8/h1-7,9,13H
• InChI Key: YPPLVSANTKEVFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C(=O)N(C(=N)S2)C3=NC=CS3
• Molecular Formula: C12H9N3OS2
• Molecular Weight: 275.4 g/mol

Description

2-Imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one is a heterocyclic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations in lab experiments.

Scientific Research Applications

Antioxidant and Antimicrobial Applications

Compounds similar to 2-Imino-5-phenyl-3-(1,3-thiazol-2-yl)-1,3-thiazolidin-4-one have been synthesized and evaluated for their antioxidant, antimicrobial, antimycobacterial, and cytotoxic activities. Some derivatives exhibited excellent activity, highlighting their potential in therapeutic and pharmaceutical applications as antioxidant and antimicrobial agents (Saundane & Walmik, 2013).

Antifibrotic and Anticancer Properties

Research into amino(imino)thiazolidinone derivatives, which share a core structure with this compound, has shown promising antifibrotic and anticancer activities. These studies have identified candidates for further testing, suggesting potential applications in treating fibrotic diseases and cancer (Kaminskyy et al., 2016).

Non-Ulcerogenic Tri-Action Drug Candidates

A novel series of 2-(substituted phenyl imino)-5-benzylidene-4-thiazolidinones, including compounds with structural similarities to the target molecule, were synthesized and evaluated for their anti-inflammatory, antinociceptive, and free-radical scavenging activities. These compounds, lacking conventional NSAID's acidic groups, exhibited significant activity in vivo, suggesting their potential as non-ulcerogenic drugs with multiple therapeutic actions (Chawla et al., 2019).

Antifungal Activity

Derivatives of this compound have also been explored for their antifungal properties against agricultural fungi, indicating their potential use in agricultural applications to combat fungal infections (Liu et al., 2000).

Anti-HIV-1 NNRT Inhibitors

Research into pyrazolo[3.4,d]thiazole hybrids synthesized from derivatives structurally related to this compound showed potential RT inhibition activity, suggesting applications in HIV-1 treatment as NNRT inhibitors (Kasralikar et al., 2019).